Cas no 51905-28-3 (1,3,5-Cycloheptatriene, 7-(2,4-cyclopentadien-1-yl)-)

• Product Name: 1,3,5-Cycloheptatriene, 7-(2,4-cyclopentadien-1-yl)-
• CAS No: 51905-28-3
• MF: C₁₂H₁₂
• MW: 156.223683357239
• CID: 361127
• PubChem ID: 12126064
• Update Time: 2025-04-19

1,3,5-Cycloheptatriene, 7-(2,4-cyclopentadien-1-yl)- Chemical and Physical Properties

Names and Identifiers

• 1,3,5-Cycloheptatriene, 7-(2,4-cyclopentadien-1-yl)-
• 7-cyclopenta-2,4-dien-1-ylcyclohepta-1,3,5-triene
• DTXSID00478068
• 51905-28-3

• Inchi： 1S/C12H12/c1-2-4-8-11(7-3-1)12-9-5-6-10-12/h1-12H
• InChI Key： BUOOEBFCEWBQNN-UHFFFAOYSA-N
• SMILES： C1(C=CC=C1)C1C=CC=CC=C1

Computed Properties

• Exact Mass: 156.09396
• Monoisotopic Mass: 156.093900383g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0